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Compound of Interest
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Compound Name:
terpolymer

cat. No.: B3182867

For researchers and professionals in materials science, the selection of an appropriate
elastomer for outdoor applications is critical to ensure long-term performance and durability.
This guide provides a detailed, data-supported comparison of Ethylene Propylene Diene
Monomer (EPDM) and natural rubber, focusing on their performance under environmental
stressors such as ultraviolet (UV) radiation, ozone, and temperature fluctuations.

In outdoor settings, elastomers are constantly exposed to environmental factors that can
degrade their physical and chemical properties. EPDM, a synthetic rubber, is widely recognized
for its exceptional resistance to these elements, making it a superior choice over natural rubber
for many outdoor applications.[1][2] Natural rubber, while exhibiting excellent mechanical
properties like tear strength and elasticity, is susceptible to degradation from UV light and
ozone.[1][3]

Executive Summary of Comparative Performance
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Property

EPDM Rubber

Natural Rubber

Key Advantages of
EPDM

UV Resistance

Excellent

Poor

EPDM's saturated
polymer backbone
provides inherent
resistance to UV
degradation,
preventing cracking
and loss of
mechanical

properties.[1]

Ozone Resistance

Excellent

Poor

EPDM is highly
resistant to ozone
attack, a common
issue for natural
rubber which leads to
cracking and

premature failure.[1]

[2]

Temperature

Resistance

-50°C to +150°C

-50°C to +80°C

EPDM maintains its
flexibility and strength
over a wider
temperature range,
especially at elevated

temperatures.[2]

Weather & Water

Resistance

Excellent

Moderate to Poor

EPDM offers superior
resistance to
weathering and
moisture, making it
ideal for roofing,
seals, and other

exposed applications.

[1]
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While natural rubber
has a higher initial
] Excellent (~20-25 tensile strength,
Tensile Strength Good (~7-14 MPa) o
MPa) EPDM retains its
strength better after

weathering.

Natural rubber's high
tear resistance is a
key advantage in

) applications with

Tear Resistance Moderate Excellent _

physical abuse, but
this property degrades
with outdoor

exposure.[3]

Quantitative Analysis of Weathering Effects

The superior performance of EPDM in outdoor applications is substantiated by data from
accelerated weathering and ozone exposure tests. These studies consistently demonstrate the
degradation of natural rubber's mechanical properties, while EPDM remains largely unaffected.

Accelerated Weathering Effects on Mechanical
Properties

Accelerated weathering tests, which simulate the damaging effects of sunlight, heat, and
moisture, highlight the significant advantages of EPDM.
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After
. Before Accelerated
Property Material . . % Change
Weathering Weathering
(Simulated)
Tensile Strength
EPDM 10 9.5 -5%
(MPa)
Natural Rubber 22 11 -50%
Elongation at
EPDM 400 380 -5%
Break (%)
Natural Rubber 600 200 -67%
Hardness (Shore
EPDM 60 62 +3%
A)
Natural Rubber 55 70 +27%

Note: The data presented in this table is a synthesized representation from multiple sources for
illustrative purposes and may not reflect the results of a single specific study.

Ozone Resistance

Ozone, a common atmospheric gas, is particularly aggressive towards the unsaturated polymer
chains in natural rubber, leading to a phenomenon known as ozone cracking. EPDM's
saturated backbone makes it inherently resistant to this form of degradation.

A study investigating the impact of ozone exposure on the hardness of a natural rubber blend
showed a significant increase in hardness within the first 10 days, indicating material
degradation.[4] In contrast, EPDM shows minimal change in its properties after prolonged
ozone exposure.[1]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the comparison of EPDM
and natural rubber for outdoor applications.
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Accelerated Weathering Test

Objective: To simulate the long-term effects of outdoor exposure on the mechanical properties
of EPDM and natural rubber.

Apparatus: A fluorescent UV accelerated weathering tester.
Procedure (based on ASTM G154 and ASTM D750):

e Specimen Preparation: Dumbbell-shaped specimens of both EPDM and natural rubber are
prepared according to ASTM D412.

o Exposure Cycle: The specimens are subjected to alternating cycles of UV light and moisture
condensation. A typical cycle consists of 8 hours of UV exposure at 60°C followed by 4 hours
of condensation at 50°C. UVA-340 lamps are used to simulate the spectral distribution of
sunlight.

o Duration: The exposure is carried out for a total of 2000 hours.

o Evaluation: The tensile strength, elongation at break, and hardness (Shore A) of the
specimens are measured before and after the exposure period according to ASTM D412 and
ASTM D2240, respectively. The percentage change in these properties is then calculated.

Ozone Resistance Test

Objective: To assess the resistance of EPDM and natural rubber to ozone-induced cracking.
Apparatus: An ozone test chamber.
Procedure (based on ASTM D1171):

e Specimen Preparation: Rectangular specimens of both materials are prepared and bent into
a loop and held in a specimen holder to create a surface strain.

o Exposure Conditions: The specimens are placed in an ozone chamber with a controlled
ozone concentration of 50 pphm (parts per hundred million) at a temperature of 40°C.

o Duration: The exposure is continuous for a period of 72 hours.
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o Evaluation: The surfaces of the specimens are visually inspected for cracks at regular
intervals using a 2x magnifying glass. The time to the first appearance of cracks and the
severity of cracking are recorded.

Chemical Degradation Pathways

The difference in performance between EPDM and natural rubber in outdoor applications
stems from their distinct chemical structures and subsequent degradation pathways when
exposed to UV radiation and ozone.

EPDM (Ethylene Propylene Diene Monomer)

EPDM has a saturated polymer backbone, which is inherently resistant to attack by UV
radiation and ozone. The diene monomer provides sites for cross-linking (vulcanization) but is
not part of the main polymer chain, thus preserving its stability.

Degradation Pathway

UV/Ozone Exposure »| Minimal chain scission [—| High Stability
EPDM Structure
Saturated Backbone Diene Monomer
(Ethylene & Propylene) (Cross-linking site)
Degradation Pathway

Material Degradation

. . ks
UV/Ozone Exposure —| Chain Scission & Cross-linking [—| (Cracking, Embrittlement)

Natural Rubber Structure

Unsaturated Backbone

. Double Bonds in Main Chain
(Polyisoprene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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